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Compound of Interest

Compound Name: 5-Chlorohexanoic acid

Cat. No.: B8773844

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
5-chlorohexanoic acid. Due to the limited availability of data for this specific compound,
information from structurally similar chemicals, such as 6-chlorohexanoic acid and other
chlorinated carboxylic acids, has been included to provide a thorough assessment of potential
hazards. All personnel handling this substance should be adequately trained in the proper
handling of potentially hazardous chemicals.

Hazard Identification and Classification

While a specific Globally Harmonized System (GHS) classification for 5-chlorohexanoic acid
is not readily available, data from analogous compounds suggest that it should be handled as a
hazardous substance. The GHS classification for the closely related isomer, 6-chlorohexanoic
acid, indicates severe hazards.[1] Furthermore, an SDS for a similar compound, (R)-3-Amino-
5-methylhexanoic acid, identifies it as causing skin and eye irritation, as well as respiratory tract
irritation.[2] Therefore, it is prudent to assume that 5-chlorohexanoic acid poses similar or
more severe risks.

Anticipated GHS Classification:
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Hazard Class

Category

Hazard Statement

Skin Corrosion/Irritation

Category 1B/2

Causes severe skin burns and
eye damage / Causes skin

irritation

Serious Eye Damage/Irritation

Category 1/2A

Causes serious eye damage /

Causes serious eye irritation

Specific Target Organ Toxicity

Category 3

May cause respiratory irritation

Corrosive to Metals

Category 1

May be corrosive to metals

Note: This classification is inferred from structurally similar compounds and should be used as

a precautionary guideline.

Physical and Chemical Properties

Specific experimental data for the physical and chemical properties of 5-chlorohexanoic acid

are not widely published. The following table includes computed data and information for

analogous compounds.

Property Value Source
Molecular Formula CeH11CIO2 PubChem|[3]
Molecular Weight 150.60 g/mol PubChem][3]
CAS Number 112176-22-4 PubChem|[3]
Appearance Assumed to be a solid or liquid -

Boiling Point Data not available -

Melting Point Data not available -

pKa (Dissociation Constant) Data available PubChem][3]

Toxicological Information
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Detailed toxicological studies on 5-chlorohexanoic acid have not been thoroughly
investigated.[2] However, based on its structure as a chlorinated carboxylic acid, it is expected
to be toxic and corrosive. The primary routes of exposure are inhalation, ingestion, and
skin/eye contact.

o . . Notes and
Toxicity Metric  Value Species Route
Source
The chemical,
hysical, and
Data not g y ,
toxicological

o available for 5- ]
Acute Toxicity ) - - properties have
chlorohexanoic
, not been
acid.
thoroughly

investigated.[2]

For 6-
LD50 (Lethal Chlorohexanoic
3080 mg/kg Rat Oral ]
Dose, 50%) acid. (Analogous

compound)

Symptoms of Exposure:

 Inhalation: May cause chemical burns to the respiratory tract, leading to irritation, coughing,
and shortness of breath.[4]

» Skin Contact: Causes skin irritation, and potentially severe chemical burns.[1][2][4]

o Eye Contact: Causes serious eye irritation or severe eye damage, with a risk of permanent
injury.[1][2][4]

 Ingestion: Harmful if swallowed. May cause burns to the gastrointestinal tract.[4]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when handling 5-chlorohexanoic acid to
minimize exposure and prevent accidents.
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Engineering Controls
o Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[4][5][6]

o Ensure that safety showers and eyewash stations are readily accessible and in good working
order.[4]

Personal Protective Equipment (PPE)

A comprehensive assessment of the required PPE should be conducted before handling this
chemical. The following are minimum recommendations:

PPE Type Specification Rationale

] To protect against splashes
] Chemical splash goggles and
Eye and Face Protection ) that can cause severe eye
a face shield.[2][7]
damage.

To prevent skin contact and

chemical burns. Gloves must
Hand Protection Nitrile or butyl rubber gloves.[8] be inspected before use and

disposed of properly after

handling the chemical.[2]

A chemical-resistant laboratory
coat and, if a significant splash ~ To protect skin and clothing

Body Protection ) ) o
risk exists, a splash apron.[5] from contamination.

[7]

An appropriate respirator (e.g.,

N95 or a full-face respirator

with acid gas cartridges) may To prevent inhalation of
Respiratory Protection be necessary if working irritating or corrosive vapors
outside a fume hood or if and aerosols.

dust/vapors are generated.[2]

[8]

Handling Procedures
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Avoid all direct contact with the substance.[2]

Do not breathe dust, fumes, mist, or vapors.[2]

Wash hands thoroughly after handling.[2]

Use only in a chemical fume hood.[4]

Keep the container tightly closed when not in use.[2]

Storage Procedures

» Store in a cool, dry, and well-ventilated area.[9][10]
o Keep containers tightly closed.[9]

» Store in a designated corrosives area.[4]

o Store locked up.[2][11]

e Segregate from incompatible materials such as strong bases, oxidizing agents, and reducing
agents.[9][12]

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol

1. Move the individual to fresh air immediately.
) [2] 2. If breathing has stopped, provide artificial
Inhalation I . : .
respiration.[2] 3. Seek immediate medical

attention.[9]

1. Immediately remove all contaminated
) clothing.[11] 2. Flush the affected skin with
Skin Contact )
plenty of soap and water for at least 15 minutes.

[2][4] 3. Seek immediate medical attention.[4]

1. Immediately flush the eyes with large

amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.
Eye Contact ]

[2][4] 2. Remove contact lenses if present and

easy to do so. Continue rinsing.[2] 3. Seek

immediate medical attention.[4]

1. Do NOT induce vomiting.[4] 2. Rinse the
mouth with water.[2] 3. If the person is
) conscious, have them drink 2-4 cupfuls of water
Ingestion . . .
or milk.[4] 4. Never give anything by mouth to an
unconscious person.[2] 5. Seek immediate

medical attention.[4]

Spill and Waste Disposal Procedures
Spill Response

o Evacuate personnel from the spill area.
o Ensure adequate ventilation.
o Wear appropriate PPE as described in Section 4.2.

 For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a suitable,
closed container for disposal.[4]
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o For solid spills, carefully sweep up the material, avoiding dust formation, and place itin a
sealed container.[2]

e Do not let the product enter drains.[2]

Waste Disposal

» Dispose of waste material in accordance with all applicable local, state, and federal
regulations.

 Itis recommended to use a licensed professional waste disposal service.

Visual Safety Guides

The following diagrams illustrate key safety workflows and logical relationships for handling 5-
chlorohexanoic acid.
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Safe Handling Workflow for 5-Chlorohexanoic Acid

Preparation

[Review SDS & Assess Risks]

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Proceed to Handling

Handling

Y
[Work Inside Chemical Fume HootD
[Carefully Weigh/Transfer
E(eep Container Tightly Close(D

Proceed to Cleanup

Avoid Contact & Inhalation

Post-Handling
Y

Dispose of Waste Properly

Gecontaminate Work Area
[Wash Hands Thoroughla
Store Securely

Click to download full resolution via product page

Caption: A workflow for the safe handling of 5-chlorohexanoic acid.
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First Aid Response Logic for 5-Chlorohexanoic Acid Exposure

Exposure Occurs

Remove Contaminated Clothing Flush with Water for 15+ min Move to Fresh Air Rinse Mouth
Flush with Water for 15+ min Remove Contact Lenses Provide Artificial Respiration if Needed Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision-making workflow for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Chlorohexanoic Acid: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8773844#5-chlorohexanoic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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